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Compound of Interest

Compound Name: 4-Ethoxybenzonitrile

Cat. No.: B1329842

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the thermodynamic properties of 4-
Ethoxybenzonitrile. Due to the limited availability of experimental data for this specific
compound, this guide combines known experimental values with estimated properties derived
from established computational methods. This document is intended to serve as a valuable
resource for researchers and professionals in drug development and other scientific fields
requiring a thorough understanding of the physicochemical characteristics of 4-
Ethoxybenzonitrile.

Core Thermodynamic Properties

The thermodynamic properties of a compound are crucial for understanding its behavior in
various physical and chemical processes, including reaction kinetics, phase transitions, and
formulation development. This section presents the available experimental and estimated
thermodynamic data for 4-Ethoxybenzonitrile.

Data Presentation

The following tables summarize the key thermodynamic properties of 4-Ethoxybenzonitrile.
Experimentally determined values are explicitly noted, while other values have been estimated
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using the Joback group contribution method, a well-established technique for predicting
thermodynamic properties from molecular structure.[1][2]

Property Value Units Source
Molecular Formula CoHaNO - NIST
Molecular Weight 147.17 g/mol NIST
Boiling Point (T_b) 258.05 °C NIST
531.2 K NIST
Melting Point (T_m) 58 - 62 °C Ark Pharm, Inc.
331.15 - 335.15 K Ark Pharm, Inc.
Enthalpy of Fusion Estimated (Joback
16.34 kJ/mol
(AH_fus) Method)
Enthalpy of Estimated (Joback
T 52.18 kJ/mol
Vaporization (AH_vap) Method)
Heat Capacity (Solid, Estimated (Joback
] 215.78 J/(mol-K)
C_p(solid)) Method)
Heat Capacity (Liquid, Estimated (Joback
o 298.45 J/(mol-K)
C_p(liquid)) Method)
Standard Enthalpy of Estimated (Joback
) -35.50 kJ/mol
Formation (AH_f°) Method)

Note: The melting point is provided as a range from a commercial supplier and is considered
an experimental value for the purpose of this guide.

Experimental Protocols

The determination of thermodynamic properties relies on precise experimental techniques.
While specific protocols for 4-Ethoxybenzonitrile are not readily available in the literature, this
section outlines the general methodologies used for such measurements.
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Melting Point and Enthalpy of Fusion Determination by
Differential Scanning Calorimetry (DSC)

Differential Scanning Calorimetry (DSC) is a primary technique for measuring the temperatures
and heat flows associated with phase transitions.[3][4]

Methodology:

Sample Preparation: A small, accurately weighed sample of 4-Ethoxybenzonitrile (typically
1-5 mg) is hermetically sealed in an aluminum pan.

e Instrument Setup: The DSC instrument is calibrated for temperature and enthalpy using
certified standards (e.g., indium). An empty, sealed aluminum pan is used as a reference.

o Measurement: The sample and reference pans are placed in the DSC cell. The temperature
is ramped at a constant rate (e.g., 10 °C/min) under an inert atmosphere (e.g., nitrogen).

o Data Analysis: The heat flow to the sample is measured as a function of temperature. The
melting point is determined as the onset temperature of the endothermic melting peak. The
enthalpy of fusion is calculated by integrating the area of the melting peak.[5]
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Sample Preparation

Weigh Sample P>| Sealin Pan .
Data Analysis
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| | A
Calibrate DSC P-| Load Sample & Reference P> Heat at Constant Rate | Record Heat Flow vs. Temp
D /

Determine Melting Point
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'

Run 1: Empty Pans (Baseline)

'

Run 2: Sapphire Standard

'

Run 3: 4-Ethoxybenzonitrile Sample

'

Analyze Heat Flow Data

'

Calculate Heat Capacity

'

End
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Prepare Sample in TGA Pan P> Run TGA with Controlled Heating Mass Loss vs. Temperature P>| Calculate Vapor Pressure P-| Calculate Enthalpy of Vaporization
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'
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'

Calculate Enthalpy of Formation (Hess's Law)
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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ethoxybenzonitrile]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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